Cas no 714261-02-6 (1-ethyl-2-(4-methylphenyl)-1H-1,3-benzodiazole)

1-ethyl-2-(4-methylphenyl)-1H-1,3-benzodiazole structure
714261-02-6 structure
Product Name:1-ethyl-2-(4-methylphenyl)-1H-1,3-benzodiazole
CAS No:714261-02-6
MF:C16H16N2
MW:236.311643600464
CID:3099620
PubChem ID:974592
Update Time:2025-04-21

1-ethyl-2-(4-methylphenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-2-p-tolyl-1H-benzoimidazole
    • 1-ethyl-2-(4-methylphenyl)-1H-1,3-benzodiazole
    • IFLab1_006197
    • 714261-02-6
    • STL290674
    • CS-0326564
    • 1-ethyl-2-(4-methylphenyl)-1H-benzimidazole
    • Z57822393
    • F1558-0187
    • 1-ethyl-2-(4-methylphenyl)benzimidazole
    • AKOS001145592
    • 1-ethyl-2-(p-tolyl)-1H-benzo[d]imidazole
    • HMS1429J15
    • SCHEMBL19275978
    • Inchi: 1S/C16H16N2/c1-3-18-15-7-5-4-6-14(15)17-16(18)13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3
    • InChI Key: BUCLJMQIZFOJKB-UHFFFAOYSA-N
    • SMILES: N1(CC)C(C2C=CC(C)=CC=2)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 236.131348519Da
  • Monoisotopic Mass: 236.131348519Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.8Ų

1-ethyl-2-(4-methylphenyl)-1H-1,3-benzodiazole Pricemore >>

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